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Cat. No.: B15570882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the in vitro

characterization of GLPG2737, a novel Type 2 corrector of the Cystic Fibrosis Transmembrane

Conductance Regulator (CFTR) protein. GLPG2737 has demonstrated significant potential in

rescuing the function of the most common CF-causing mutation, F508del-CFTR, particularly

when used in combination with other CFTR modulators. These protocols are intended to guide

researchers in the accurate assessment of GLPG2737's efficacy and mechanism of action in a

laboratory setting.

Mechanism of Action
GLPG2737 is a CFTR corrector that aids in the proper folding and trafficking of the F508del-

CFTR protein to the cell surface.[1][2][3] Unlike Type 1 correctors (e.g., lumacaftor/VX-809)

which primarily stabilize the first membrane-spanning domain (MSD1), GLPG2737 has a

distinct mechanism of action that provides an additive functional effect when combined with a

potentiator and a Type 1 corrector.[4][5] This synergistic activity leads to a significant increase

in the amount of mature, functional CFTR channels at the plasma membrane, resulting in

enhanced chloride ion transport.[4][6] Interestingly, GLPG2737 has also been shown to inhibit

wild-type CFTR activity, a characteristic that is being explored for its therapeutic potential in

other conditions like polycystic kidney disease.[2][7]
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The following diagram illustrates the proposed mechanism of action for GLPG2737 in concert

with other CFTR modulators.
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Plate CFBE41o- cells stably
expressing HRP-tagged F508del-CFTR

Incubate with GLPG2737
(and other modulators)

for 24 hours at 37°C

Wash cells with ice-cold PBS

Add HRP substrate
(e.g., Amplex Red)

Incubate in the dark at room temperature

Measure fluorescence or
luminescence signal

 

Treat cells (e.g., CFBE41o-)
with GLPG2737 for 24 hours

Lyse cells in RIPA buffer
with protease inhibitors

Determine protein concentration
(e.g., BCA assay)

Separate proteins by
SDS-PAGE (6% acrylamide gel)

Transfer proteins to a
PVDF or nitrocellulose membrane

Block the membrane (e.g., 5% milk or BSA)

Incubate with primary anti-CFTR antibody
(e.g., clone 596) overnight at 4°C

Incubate with HRP-conjugated
secondary antibody

Detect signal using
chemiluminescence (ECL)

Analyze band intensities for
Band B and Band C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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